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Compound of Interest

Compound Name: Ascamycin

Cat. No.: B15564499 Get Quote

Welcome to the technical support center for ascamycin-related experiments. This resource is

designed for researchers, scientists, and drug development professionals to help identify and

resolve common issues that may lead to inconsistent results in studies involving ascamycin.

Below you will find troubleshooting guides and frequently asked questions (FAQs) to address

specific challenges you might encounter.

Understanding Ascamycin's Unique Mechanism of
Action
Ascamycin is a nucleoside antibiotic with a narrow spectrum of activity, primarily targeting

Xanthomonas species.[1] It functions as a prodrug, meaning it is inactive until it is converted

into its active form, dealanylascamycin. This conversion is carried out by an aminopeptidase

enzyme present on the cell surface of susceptible bacteria. Dealanylascamycin is the active

compound that exhibits broad-spectrum antibacterial activity by inhibiting protein synthesis.

Most bacteria lack the necessary surface enzyme to convert ascamycin, rendering them

resistant to the prodrug form.

Diagram of Ascamycin's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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